![molecular formula C19H21FN2O2S B4083189 N-cyclohexyl-N'-[(4-fluorophenyl)sulfonyl]benzenecarboximidamide](/img/structure/B4083189.png)
N-cyclohexyl-N'-[(4-fluorophenyl)sulfonyl]benzenecarboximidamide
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Overview
Description
N-cyclohexyl-N'-[(4-fluorophenyl)sulfonyl]benzenecarboximidamide, also known as FC-1, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. It is a potent inhibitor of a class of enzymes known as protein disulfide isomerases (PDI), which are involved in the folding and maturation of proteins.
Mechanism of Action
The mechanism of action of N-cyclohexyl-N'-[(4-fluorophenyl)sulfonyl]benzenecarboximidamide involves the inhibition of PDI, which is a class of enzymes that catalyze the formation and breakage of disulfide bonds in proteins. Disulfide bonds are critical for the proper folding and function of proteins. This compound binds to the active site of PDI and prevents it from catalyzing the formation and breakage of disulfide bonds. This leads to the accumulation of misfolded proteins, which can result in cell death.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to induce cell death in cancer cells by inhibiting the activity of PDI. It has also been shown to have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. This compound has been shown to have a low toxicity profile, making it a promising candidate for further development as a therapeutic agent.
Advantages and Limitations for Lab Experiments
One of the advantages of N-cyclohexyl-N'-[(4-fluorophenyl)sulfonyl]benzenecarboximidamide is its ability to selectively inhibit the activity of PDI, which is a promising target for the development of new therapeutic agents. This compound has been shown to have a low toxicity profile, making it a promising candidate for further development as a therapeutic agent. One of the limitations of this compound is its limited solubility in water, which can make it difficult to work with in lab experiments.
Future Directions
There are several future directions for the development of N-cyclohexyl-N'-[(4-fluorophenyl)sulfonyl]benzenecarboximidamide. One direction is the development of derivatives of this compound that have improved solubility and selectivity for PDI. Another direction is the investigation of the potential of this compound as a therapeutic agent for the treatment of cancer and inflammatory diseases. Further research is needed to fully understand the biochemical and physiological effects of this compound and its potential as a therapeutic agent.
Scientific Research Applications
N-cyclohexyl-N'-[(4-fluorophenyl)sulfonyl]benzenecarboximidamide has been the subject of numerous studies due to its potential applications in the field of medicine. It has been shown to inhibit the activity of PDI, which is involved in the folding and maturation of proteins. This inhibition can lead to the accumulation of misfolded proteins, which can result in cell death. This compound has been shown to have anticancer properties by inducing cell death in cancer cells. It has also been shown to have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines.
properties
IUPAC Name |
N'-cyclohexyl-N-(4-fluorophenyl)sulfonylbenzenecarboximidamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21FN2O2S/c20-16-11-13-18(14-12-16)25(23,24)22-19(15-7-3-1-4-8-15)21-17-9-5-2-6-10-17/h1,3-4,7-8,11-14,17H,2,5-6,9-10H2,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CGEUBRPYBXSXBP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)N=C(C2=CC=CC=C2)NS(=O)(=O)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21FN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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